Cas no 103828-82-6 (6H-Purin-6-one,2-amino-9-(2-deoxy-2,2-difluoro-D-erythro-pentofuranosyl)-1,9-dihydro-)

6H-Purin-6-one,2-amino-9-(2-deoxy-2,2-difluoro-D-erythro-pentofuranosyl)-1,9-dihydro- structure
103828-82-6 structure
Product Name:6H-Purin-6-one,2-amino-9-(2-deoxy-2,2-difluoro-D-erythro-pentofuranosyl)-1,9-dihydro-
CAS No:103828-82-6
MF:C10H11F2N5O4
MW:303.222248315811
CID:164548
PubChem ID:135433664
Update Time:2025-04-19

6H-Purin-6-one,2-amino-9-(2-deoxy-2,2-difluoro-D-erythro-pentofuranosyl)-1,9-dihydro- Chemical and Physical Properties

Names and Identifiers

    • 6H-Purin-6-one,2-amino-9-(2-deoxy-2,2-difluoro-D-erythro-pentofuranosyl)-1,9-dihydro-
    • 2-amino-9-[3,3-difluoro-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-3H-purin-6-one
    • 2-amino-9-[(2R,4R,5R)-3,3-difluoro-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-3H-purin-6-one
    • D76169
    • 2'-Dfdg
    • LY223592
    • LY-223592
    • 103828-82-6
    • DTXSID50908623
    • 2',2'-Difluorodeoxyribofuranosylguanosine
    • 2-AMINO-9-[(2R,4R,5R)-3,3-DIFLUORO-4-HYDROXY-5-(HYDROXYMETHYL)OXOLAN-2-YL]-1H-PURIN-6-ONE
    • 2'-Deoxy-2',2'-difluoro-guanosine
    • 2',2'-Difluorodeoxyguanosine
    • LY 223592
    • SCHEMBL313652
    • 103882-87-7
    • CS-0101505
    • 2-Amino-9-((2R,4R,5R)-3,3-difluoro-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-1,9-dihydro-6H-purin-6-one
    • 9-(2-Deoxy-2,2-difluoropentofuranosyl)-2-imino-3,9-dihydro-2H-purin-6-ol
    • RQIYMUKKPIEAMB-TWOGKDBTSA-N
    • 6H-Purin-6-one, 2-amino-9-(2-deoxy-2,2-difluoro-D-erythro-pentofuranosyl)-1,9-dihydro-
    • 2-Amino-9-(2-deoxy-2,2-difluoro-D-erythro-pentofuranosyl)-1,9-dihydro-6H-purin-6-one
    • dFdG
    • Inchi: 1S/C10H11F2N5O4/c11-10(12)5(19)3(1-18)21-8(10)17-2-14-4-6(17)15-9(13)16-7(4)20/h2-3,5,8,18-19H,1H2,(H3,13,15,16,20)/t3-,5-,8-/m1/s1
    • InChI Key: RQIYMUKKPIEAMB-TWOGKDBTSA-N
    • SMILES: FC1([C@@H]([C@@H](CO)O[C@H]1N1C=NC2C(NC(N)=NC1=2)=O)O)F

Computed Properties

  • Exact Mass: 303.07803
  • Monoisotopic Mass: 303.078
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 490
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _1
  • Topological Polar Surface Area: 135A^2

Experimental Properties

  • Density: 2.17
  • Boiling Point: 702.7°Cat760mmHg
  • Flash Point: 378.8°C
  • Refractive Index: 1.812
  • PSA: 134.99
  • LogP: -0.83110
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